Cas no 2580181-30-0 (2-(benzyloxy)carbonyl-5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid)

• Product Name: 2-(benzyloxy)carbonyl-5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• CAS No: 2580181-30-0
• MF: C₁₈H₁₆BrNO₄
• MW: 390.227944374084
• CID: 5659199
• PubChem ID: 165894388
• Update Time: 2025-06-12

2-(benzyloxy)carbonyl-5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27724967
• 2580181-30-0
• 2-[(benzyloxy)carbonyl]-5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• 2-(benzyloxy)carbonyl-5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

• Inchi： 1S/C18H16BrNO4/c19-15-8-4-7-13-10-20(16(17(21)22)9-14(13)15)18(23)24-11-12-5-2-1-3-6-12/h1-8,16H,9-11H2,(H,21,22)
• InChI Key： RAAXYBQOPSDWMF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1CC(C(=O)O)N(C(=O)OCC1C=CC=CC=1)C2

Computed Properties

• Exact Mass: 389.02627g/mol
• Monoisotopic Mass: 389.02627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(benzyloxy)carbonyl-5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

Recent Advances in the Study of 2-(benzyloxy)carbonyl-5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (CAS: 2580181-30-0)

The compound 2-(benzyloxy)carbonyl-5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (CAS: 2580181-30-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This tetrahydroisoquinoline derivative is a key intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and oncological pathways. Recent studies have explored its utility in the design of protease inhibitors, receptor modulators, and other therapeutic agents.

One of the most notable advancements in the research of this compound is its role in the development of novel small-molecule inhibitors for cancer therapy. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(benzyloxy)carbonyl-5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid exhibit potent inhibitory activity against histone deacetylases (HDACs), a class of enzymes implicated in tumor progression and metastasis. The study highlighted the compound's ability to enhance the efficacy of existing chemotherapeutic agents while minimizing off-target effects.

In addition to its anticancer potential, recent research has also investigated the compound's application in neurodegenerative diseases. A 2024 paper in ACS Chemical Neuroscience reported that structurally modified versions of this tetrahydroisoquinoline derivative could cross the blood-brain barrier and act as selective agonists for dopamine receptors. This finding opens new avenues for the treatment of Parkinson's disease and other dopamine-related disorders, underscoring the versatility of this chemical scaffold.

The synthesis and optimization of 2-(benzyloxy)carbonyl-5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid have also seen significant progress. Recent methodologies, such as flow chemistry and microwave-assisted synthesis, have improved the yield and purity of the compound, making it more accessible for large-scale pharmaceutical production. These advancements are documented in a 2023 review article in Organic Process Research & Development, which provides a comprehensive overview of the latest synthetic strategies.

Looking ahead, the continued exploration of 2-(benzyloxy)carbonyl-5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid and its derivatives holds promise for addressing unmet medical needs. Future research directions may include the development of dual-targeting agents that combine HDAC inhibition with other therapeutic modalities, as well as the investigation of its potential in anti-inflammatory and antimicrobial applications. The compound's unique structural features and demonstrated biological activities make it a valuable asset in the ongoing quest for innovative therapeutics.